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Compound of Interest

Compound Name: (2r,3s)-2,3-Hexanediol

Cat. No.: B15495783 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide an overview of the known biological functions and synthetic

applications of (2r,3s)-2,3-Hexanediol. Detailed protocols for its synthesis and use as a chiral

precursor are included to facilitate its application in research and development.

I. Biological Activity and Applications
(2r,3s)-2,3-Hexanediol is a stereoisomer of 2,3-hexanediol that has been identified as a crucial

semiochemical, specifically a sex pheromone, in certain species of insects. Its primary

documented biological role is in mediating chemical communication for mating purposes in

cerambycid beetles.[1][2] Beyond its function as a pheromone, its stereochemically defined

structure makes it a valuable chiral building block in asymmetric synthesis for the development

of complex molecules with specific biological activities.

Pheromonal Activity in Insects
In several species of longhorned beetles (family Cerambycidae), (2r,3s)-2,3-Hexanediol and

its other stereoisomers act as sex attractants.[1][2] For instance, it has been identified as a

male-produced sex pheromone in Hylotrupes bajulus and Pyrrhidium sanguineum.[1] The

specificity of the pheromonal response is highly dependent on the stereochemistry of the 2,3-

hexanediol molecule. The detection of these pheromones occurs in the insect's antennae,

where specialized olfactory receptor neurons (ORNs) are housed within sensory hairs called

sensilla.[3][4]
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The binding of a specific stereoisomer, such as (2r,3s)-2,3-Hexanediol, to an olfactory receptor

(OR) on the surface of an ORN initiates a signal transduction cascade. This cascade ultimately

leads to the depolarization of the neuron and the generation of an action potential. This nerve

impulse is then transmitted to the antennal lobe of the insect's brain, where the information is

processed, leading to a behavioral response, such as attraction towards the pheromone

source.[4][5]

Signaling Pathway of Pheromone Reception
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b15495783?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC3808253/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3808253/
https://www.researchgate.net/publication/230741983_23-Hexanediols_as_Sex_Attractants_and_a_Female-produced_Sex_Pheromone_for_Cerambycid_Beetles_in_the_Prionine_Genus_Tragosoma
https://en.wikipedia.org/wiki/Olfactory_receptor_neuron
https://www.ncbi.nlm.nih.gov/books/NBK200991/
https://www.ncbi.nlm.nih.gov/books/NBK200991/
https://www.researchgate.net/publication/227189850_Pheromone_Reception
https://www.benchchem.com/product/b15495783#experimental-procedures-using-2r-3s-2-3-hexanediol
https://www.benchchem.com/product/b15495783#experimental-procedures-using-2r-3s-2-3-hexanediol
https://www.benchchem.com/product/b15495783#experimental-procedures-using-2r-3s-2-3-hexanediol
https://www.benchchem.com/product/b15495783#experimental-procedures-using-2r-3s-2-3-hexanediol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15495783?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15495783?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
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